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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structural features of sec-butylcyclohexane. The information is curated for professionals in
research and development, with a focus on delivering precise data and methodological
insights.

Chemical Structure

sec-Butylcyclohexane, systematically named (1-methylpropyl)cyclohexane or 2-
cyclohexylbutane, is a cycloalkane with the chemical formula C10H20.[1][2][3] Its structure
consists of a cyclohexane ring attached to a sec-butyl group. The sec-butyl group is bonded to
the cyclohexane ring via its secondary carbon atom.

The molecule possesses a chiral center at the carbon atom of the sec-butyl group that is
attached to the cyclohexane ring. This gives rise to two stereoisomers: (R)-sec-
butylcyclohexane and (S)-sec-butylcyclohexane.[4] Furthermore, the cyclohexane ring can
exist in different conformations, with the chair conformation being the most stable. The sec-
butyl substituent can occupy either an equatorial or an axial position.

Caption: 2D representation of the sec-butylcyclohexane molecule.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of sec-butylcyclohexane.

Property Value Reference(s)
Molecular Formula C10H20 [1][2][5]
Molecular Weight 140.27 g/mol [11[4115]
CAS Number 7058-01-7 [1][2][3]
Appearance Colorless liquid [1][6]
Density 0.801 - 0.8131 g/cm3 [1112]
Boiling Point 171 -179.35 °C [1][2]
Melting Point -84.33 °C (estimate) [1]
Flash Point 48.2 °C [1][2]
Vapor Pressure 1.28 mmHg at 25 °C [1][2]
Refractive Index 1.44 - 1.4467 [1112]
Solubility Insoluble in water [1]
LogP (Predicted) 5.29 [7]

Spectroscopic Data

Spectroscopic techniques are essential for the identification and characterization of sec-
butylcyclohexane.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data for sec-
butylcyclohexane is available and provides information about the carbon skeleton of the
molecule.[6][8]

e Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) is a common
technique for analyzing sec-butylcyclohexane.[5][6] The mass spectrum shows
characteristic fragmentation patterns that can be used for its identification.
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« Infrared (IR) Spectroscopy: The IR spectrum of sec-butylcyclohexane exhibits
characteristic absorption bands for C-H stretching and bending vibrations of the cyclohexane
and sec-butyl groups.[6][9]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of sec-butylcyclohexane are
not readily available in the searched literature, a general synthetic approach can be outlined
based on common organic chemistry reactions.

A. Synthesis of sec-Butylcyclohexane (General Approach)

A plausible method for the synthesis of sec-butylcyclohexane is the Grignard reaction
between a cyclohexyl magnesium halide and a 2-halobutane, or the reaction of a sec-butyl
magnesium halide with a halocyclohexane. Another approach is the hydrogenation of sec-
butylbenzene.

B. Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS can be used for the identification and purity assessment of sec-butylcyclohexane.[10]

e Column Selection: A non-polar or moderately polar capillary column, such as one with a (5%-
phenyl)-methylpolysiloxane stationary phase, is suitable for the separation of sec-
butylcyclohexane from other hydrocarbons.[11]

o Chromatographic Conditions: A temperature gradient program is recommended to ensure
good resolution. The program could start at a low temperature and gradually increase. The
carrier gas flow rate and injector temperature should be optimized for the specific instrument
and column used.[11]

o Sample Preparation: The sample can be diluted in a suitable solvent, such as hexane, before
injection. Direct injection is a common technique.[11]

e Mass Spectrometry Settings: Electron ionization (El) is typically used. The mass
spectrometer can be operated in full scan mode to obtain the full mass spectrum for
identification or in selected ion monitoring (SIM) mode for quantification.[11]
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Generalized Experimental Workflow for Synthesis and Analysis
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Caption: Generalized workflow for the synthesis and analysis of sec-butylcyclohexane.

Safety and Hazards
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, sec-butylcyclohexane is not classified as a hazardous substance.[3][6] However,
as with any chemical, appropriate safety precautions should be taken. Overexposure may
cause skin and eye irritation, and it may have anesthetic effects such as drowsiness, dizziness,
and headache.[5][6] It is recommended to handle sec-butylcyclohexane in a well-ventilated
area and to use personal protective equipment, including gloves and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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